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Compound of Interest

Compound Name: Chromium(II) oxalate

Cat. No.: B1605513 Get Quote

Chromium(II) Oxalate: A Technical Overview
Chemical Formula: CrC₂O₄

CAS Number: 814-90-4

This technical guide provides a comprehensive overview of chromium(II) oxalate, a

compound of interest to researchers and chemists. The following sections detail its chemical

and physical properties, a standardized synthesis protocol, and its known applications, with a

focus on presenting clear, quantitative data and procedural information.

Compound Properties
Chromium(II) oxalate is an inorganic compound that typically appears as a light green

crystalline solid.[1] It is also available in a hydrated form, chromium(II) oxalate dihydrate

(CrC₂O₄·2H₂O). A summary of its key properties is presented in Table 1.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 5 Tech Support

https://www.benchchem.com/product/b1605513?utm_src=pdf-interest
https://www.benchchem.com/product/b1605513?utm_src=pdf-body
https://www.benchchem.com/product/b1605513?utm_src=pdf-body
https://en.wikipedia.org/wiki/Chromium(II)_oxalate
https://www.benchchem.com/product/b1605513?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1605513?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Citation(s)

Chemical Formula CrC₂O₄ [1]

CAS Number 814-90-4 [1]

Molar Mass 140.02 g/mol [1]

Appearance Light green crystals [1]

Density 2.461 g/cm³ [1]

Solubility in Water 126 g/100 mL (at 0 °C) [1]

Solubility in Alcohol Negligible [1]

Magnetic Moment 4.65 B.M. [1]

Synthesis of Chromium(II) Oxalate Dihydrate
The synthesis of chromium(II) oxalate dihydrate (CrC₂O₄·2H₂O) can be achieved through the

reaction of a chromium(II) salt with an oxalate source in an aqueous solution. The following

protocol is based on established methods.[1]

Experimental Protocol
Materials:

Chromium(II) sulfate pentahydrate (CrSO₄·5H₂O)

Sodium oxalate (Na₂C₂O₄)

Oxalic acid (H₂C₂O₄)

Degassed deionized water

Procedure:

Prepare a degassed aqueous solution containing a mixture of sodium oxalate and oxalic

acid.
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In a separate vessel, dissolve chromium(II) sulfate pentahydrate in degassed deionized

water.

Slowly add the chromium(II) sulfate solution to the oxalate solution with constant stirring

under an inert atmosphere to prevent oxidation of the chromium(II) ions.

A light green crystalline precipitate of chromium(II) oxalate dihydrate will form.

Allow the reaction to proceed to completion.

Collect the precipitate by filtration.

Wash the product with degassed deionized water to remove any soluble impurities.

Dry the product under vacuum.

The resulting product can be characterized by methods such as elemental analysis, infrared

spectroscopy, thermogravimetric analysis, and powder X-ray diffraction.[1]

Structural and Chemical Characteristics
Chromium(II) oxalate exhibits a high-spin octahedral coordination geometry, as suggested by

its measured magnetic moment of 4.65 B.M.[1] This is consistent with the structure of other

linear polymeric metal(II) oxalates. The dihydrate form loses its water of hydration when heated

above 140 °C in an inert atmosphere to yield anhydrous chromium(II) oxalate.[1] Further

heating above 320 °C results in decomposition to a mixture of chromium oxides.[1]

It is important to note that chromium(II) is a powerful reducing agent and can be readily

oxidized.

Applications
The primary application of chromium(II) oxalate is as a chemical reagent in laboratory

settings. Its reducing properties make it useful in specific chemical transformations.
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Synthesis Workflow for Chromium(II) Oxalate Dihydrate
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Caption: Synthesis workflow for chromium(II) oxalate dihydrate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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